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Compound of Interest

Compound Name: 2-Methylbenzoic acid anhydride

Cat. No.: B1593519

An In-depth Technical Guide to the Safe Handling and Storage of o-Toluic Anhydride

This guide provides a comprehensive framework for the safe handling, storage, and
emergency management of o-toluic anhydride (also known as 2-methylbenzoic anhydride)[1].
Designed for researchers, scientists, and drug development professionals, this document
moves beyond procedural checklists to instill a deep understanding of the material's inherent
risks and the scientific rationale behind each safety protocol. By grounding these procedures in
the fundamental chemical properties of o-toluic anhydride, this guide aims to foster a proactive
and robust safety culture within the laboratory.

Core Hazard Profile and Risk Assessment

A thorough understanding of a chemical's properties is the foundation of its safe use. O-toluic
anhydride is a solid organic compound that, while essential in many synthetic pathways,
possesses hazards that must be rigorously managed.

Physicochemical Characteristics

The physical properties of o-toluic anhydride dictate its primary exposure risks, namely the
inhalation of fine dust and direct contact with skin and eyes.
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Property Value Source

2-methylbenzoic anhydride, o-
Synonyms ) ] ] [1]
Toluic acid anhydride

CAS Number 607-86-3 [1]
Molecular Formula C16H1403 [11[2]
Molecular Weight 254.28 g/mol [2]
Appearance Solid, fine powder or crystals [3]

Toxicological Profile and Mechanistic Risks

The primary toxicological concern with o-toluic anhydride is its irritant nature. The GHS
classification, as reported to the European Chemicals Agency (ECHA), provides a clear
warning.[1]

o H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]
» H335: May cause respiratory irritation.[2]

Expert Insight: The causality behind this irritation is fundamental to its chemistry. As an acid
anhydride, o-toluic anhydride readily reacts with water—including moisture present on the skin,
in the eyes, or within the respiratory tract—to hydrolyze back to o-toluic acid. This in-situ
formation of carboxylic acid is the direct cause of the observed irritation and potential tissue
damage. This reactivity underscores the critical importance of preventing all direct contact.

Reactivity and Incompatibility

Safe storage and handling are predicated on preventing unintended reactions. O-toluic
anhydride must be segregated from incompatible materials to avoid hazardous conditions.

o Water/Moisture: Reacts to form o-toluic acid. While not explosive, this reaction compromises
the material's integrity and reinforces its irritant risk.
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e Strong Bases (e.g., Sodium Hydroxide, Amines): Reacts exothermically. This is a crucial

incompatibility to manage in storage.[4]
o Strong Oxidizing Agents: Contact can lead to vigorous, potentially explosive reactions.[4][5]
¢ Alcohols: Reacts to form esters, another exothermic process.

Proactive Control Measures: Engineering and PPE

A systematic approach to risk mitigation, known as the Hierarchy of Controls, prioritizes the
most effective measures first. This framework is essential for managing the risks associated

with o-toluic anhydride.
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Elimination

Personal Protective Equipment
(Remove the hazard)

(Protect the worker with gear)

Substitution
(Replace with a safer alternative)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Hierarchy of Controls
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Assess Spill
(Size & Immediate Danger)

Secure Area
(Alert others, restrict access)

Don Appropriate PPE

Contain & Clean Spill

Decontaminate Area & Equipment

Package & Label Waste

Spill Response Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage protocols for o-toluic
anhydride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593519#safe-handling-and-storage-protocols-for-o-
toluic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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